![molecular formula C25H22BrNO4 B6281268 3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid CAS No. 1691637-61-2](/img/no-structure.png)
3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid
Overview
Description
3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C25H22BrNO4 and its molecular weight is 480.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid involves the reaction of 4-bromobenzaldehyde with fluorene to form 4-bromo-9H-fluorene. This intermediate is then reacted with methyl acetoacetate to form 3-(4-bromophenyl)-2-methyl-2-oxopropanoic acid. The final step involves the reaction of this intermediate with N-[(9H-fluoren-9-yl)methoxy]carbonyl-L-alanine methyl ester to form the target compound.", "Starting Materials": [ "4-bromobenzaldehyde", "fluorene", "methyl acetoacetate", "N-[(9H-fluoren-9-yl)methoxy]carbonyl-L-alanine methyl ester" ], "Reaction": [ "4-bromobenzaldehyde is reacted with fluorene in the presence of a base such as potassium tert-butoxide to form 4-bromo-9H-fluorene.", "4-bromo-9H-fluorene is then reacted with methyl acetoacetate in the presence of a base such as sodium ethoxide to form 3-(4-bromophenyl)-2-methyl-2-oxopropanoic acid.", "Finally, 3-(4-bromophenyl)-2-methyl-2-oxopropanoic acid is reacted with N-[(9H-fluoren-9-yl)methoxy]carbonyl-L-alanine methyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the target compound." ] } | |
CAS RN |
1691637-61-2 |
Product Name |
3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid |
Molecular Formula |
C25H22BrNO4 |
Molecular Weight |
480.4 |
Purity |
95 |
Origin of Product |
United States |
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![2,4-difluoro-1-[(E)-2-nitroethenyl]benzene](/img/structure/B6281283.png)
